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To the valued researchers, scientists, and drug development professionals,

This guide provides a comprehensive overview of the role of 17β-Hydroxysteroid

Dehydrogenase 13 (HSD17B13) in hepatic lipogenesis. Our extensive search for the specific

inhibitor "Hsd17B13-IN-78" did not yield any publicly available data or scientific literature.

Therefore, this document will focus on the broader, yet critical, understanding of HSD17B13 as

a therapeutic target in liver disease, including its mechanism of action, regulation, and the

effects of its inhibition, drawing upon data from preclinical and genetic studies.

Introduction to HSD17B13
17β-Hydroxysteroid Dehydrogenase 13 is a liver-specific, lipid droplet-associated enzyme that

has garnered significant attention as a key player in the pathogenesis of non-alcoholic fatty

liver disease (NAFLD) and its progressive form, non-alcoholic steatohepatitis (NASH).[1][2][3]

HSD17B13 expression is notably upregulated in the livers of patients with NAFLD.[1][4]

Genetic studies have identified a loss-of-function variant of the HSD17B13 gene (rs72613567)

that is associated with a reduced risk of developing chronic liver diseases, including NAFLD,

NASH, and alcohol-related liver disease.[5][6][7] This protective effect has positioned

HSD17B13 as a promising therapeutic target for the treatment of fatty liver diseases.

HSD17B13 and Hepatic Lipogenesis: A Complex
Relationship

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b12385712?utm_src=pdf-interest
https://www.benchchem.com/product/b12385712?utm_src=pdf-body
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2021.824776/full
https://pubmed.ncbi.nlm.nih.gov/35071330/
https://pubmed.ncbi.nlm.nih.gov/30365983/
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2021.824776/full
https://www.mdpi.com/1422-0067/23/10/5544
https://pmc.ncbi.nlm.nih.gov/articles/PMC10047549/
https://www.mdpi.com/2075-4426/11/7/619
https://pmc.ncbi.nlm.nih.gov/articles/PMC11491501/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The precise enzymatic function of HSD17B13 and its direct substrates are still under active

investigation. However, its association with lipid droplets and its regulation by key lipogenic

transcription factors strongly suggest its involvement in hepatic lipid metabolism.

Overexpression of HSD17B13 in mouse models has been shown to increase hepatic lipid

accumulation, suggesting a role in promoting lipogenesis.[8] Conversely, knockdown of

Hsd17b13 in obese mice has been demonstrated to alleviate hepatic steatosis.[9]

Regulation by SREBP-1c and LXRα
The expression of HSD17B13 is transcriptionally regulated by the master regulators of hepatic

lipogenesis, Sterol Regulatory Element-Binding Protein-1c (SREBP-1c) and Liver X Receptor α

(LXRα).[5][10] LXRα activation induces the expression of SREBP-1c, which in turn binds to the

promoter of the HSD17B13 gene, driving its transcription.[10] This places HSD17B13

downstream of a central lipogenic signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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